Cas no 1227622-99-2 (1H-Inden-2-ol, 5-chloro-2,3-dihydro-)

• Product Name: 1H-Inden-2-ol, 5-chloro-2,3-dihydro-
• CAS No: 1227622-99-2
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 5251126
• Update Time: 2025-06-09

1H-Inden-2-ol, 5-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2,3-dihydro-1H-inden-2-ol
• Z1489210921
• 1H-Inden-2-ol, 5-chloro-2,3-dihydro-

• Inchi： 1S/C9H9ClO/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3,9,11H,4-5H2
• InChI Key： GJASWIDTSFDSIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on 1H-Inden-2-ol, 5-chloro-2,3-dihydro-

1H-Inden-2-ol, 5-chloro-2,3-dihydro: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 1227622-99-2 is known as 1H-Inden-2-ol, 5-chloro-2,3-dihydro, a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both hydroxyl and chloro substituents on its indene backbone provides a rich scaffold for further functionalization, enabling the development of novel therapeutic agents and advanced materials.

In recent years, the study of 1H-Inden-2-ol, 5-chloro-2,3-dihydro has been extensively explored due to its potential applications in medicinal chemistry. The indene core is a well-known motif in many natural products and pharmaceuticals, known for its stability and biological activity. The introduction of a chloro group at the 5-position enhances the electrophilicity of the molecule, making it a suitable precursor for nucleophilic substitution reactions. This property has been leveraged in the synthesis of various heterocyclic compounds that exhibit pharmacological effects.

One of the most compelling aspects of 1H-Inden-2-ol, 5-chloro-2,3-dihydro is its role as a key intermediate in the development of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hydroxyl group at the 2-position can be easily modified through etherification or esterification reactions, allowing for the introduction of polar functional groups that enhance binding affinity to biological targets. Additionally, the chloro substituent can be selectively removed or replaced using palladium-catalyzed cross-coupling reactions, providing a versatile platform for drug design.

The chemical reactivity of 1H-Inden-2-ol, 5-chloro-2,3-dihydro has also been exploited in materials science applications. Its ability to undergo polymerization or form coordination complexes with metal ions makes it a promising candidate for developing organic semiconductors and catalysts. In particular, researchers have been investigating its potential as a building block for conjugated polymers used in organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-deficient nature of the chloro-substituted indene core facilitates charge transport properties, which are essential for efficient device performance.

The synthesis of 1H-Inden-2-ol, 5-chloro-2,3-dihydro typically involves multi-step organic transformations starting from commercially available precursors such as indene derivatives. Common synthetic routes include halogenation followed by reduction or oxidation steps to introduce the hydroxyl group. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. For example, transition metal-catalyzed C-H activation has been employed to directly functionalize the indene ring without extensive pre-functionalization steps.

In conclusion, 1H-Inden-2-ol, 5-chloro-2,3-dihydro (CAS no: 1227622-99-2) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and chemical properties make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.